Cas no 62591-28-0 (5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester)

5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester structure
62591-28-0 structure
Product Name:5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
CAS No:62591-28-0
MF:C7H9ClN2O2S
MW:220.676559209824
CID:438943
PubChem ID:12308575
Update Time:2025-04-19

5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
    • ethyl 2-amino-4-(chloromethyl)-1,3-thiazole-5-carboxylate
    • DTXSID20487197
    • 62591-28-0
    • Inchi: 1S/C7H9ClN2O2S/c1-2-12-6(11)5-4(3-8)10-7(9)13-5/h2-3H2,1H3,(H2,9,10)
    • InChI Key: KBXHVNRASJQBGF-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(=O)OCC)SC(N)=N1

Computed Properties

  • Exact Mass: 220.00747
  • Monoisotopic Mass: 220.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • PSA: 65.21
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